![molecular formula C15H13ClFNO4S B2770039 3-(4-Chlorobenzenesulfonamido)-3-(4-fluorophenyl)propanoic acid CAS No. 440646-68-4](/img/structure/B2770039.png)
3-(4-Chlorobenzenesulfonamido)-3-(4-fluorophenyl)propanoic acid
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Description
3-(4-Chlorobenzenesulfonamido)-3-(4-fluorophenyl)propanoic acid is a useful research compound. Its molecular formula is C15H13ClFNO4S and its molecular weight is 357.78. The purity is usually 95%.
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Scientific Research Applications
Coordination and Fluorescence Applications
Research has delved into the coordination properties of related sulfonamide fluorophores, highlighting their potential in detecting intracellular Zn2+ ions. For example, a study on the coordination and fluorescence of the intracellular Zn2+ probe [2-methyl-8-(4-toluenesulfonamido)-6-quinolyloxy]acetic acid (Zinquin A) in ternary Zn2+ complexes has shown significant promise. This research provides insight into the complexation constant variations and quantum yield changes, underscoring the relevance of such compounds in biological fluorescence applications, particularly in the detection of intracellular Zn2+ ions (Hendrickson et al., 2003).
Synthetic Chemistry and Catalysis
Another avenue of exploration is the asymmetric synthesis of chiral intermediates using similar compounds, which is crucial for developing antidepressant drugs. A study on the asymmetric synthesis of (S)-3-chloro-1-phenyl-1-propanol using Saccharomyces cerevisiae reductase exemplifies this application, showcasing the high enantioselectivity achieved by employing microbial reductases (Choi et al., 2010).
Polymer Chemistry and Material Science
Research has also extended into the realm of polymer chemistry, where compounds like phloretic acid, a phenolic compound closely related to the subject compound, have been utilized as renewable building blocks. This has implications for the enhancement of reactivity towards benzoxazine ring formation, offering sustainable alternatives in material science (Trejo-Machin et al., 2017).
Medicinal Chemistry and Drug Design
The design and synthesis of sulfonamide derivatives for antitumor activity highlight the potential of similar compounds in medicinal chemistry. Such research efforts focus on synthesizing sulfonamide derivatives containing various functional groups to achieve potent antitumor agents with low toxicity, demonstrating the versatility and applicability of these compounds in developing new therapeutic agents (Huang et al., 2001).
Properties
IUPAC Name |
3-[(4-chlorophenyl)sulfonylamino]-3-(4-fluorophenyl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClFNO4S/c16-11-3-7-13(8-4-11)23(21,22)18-14(9-15(19)20)10-1-5-12(17)6-2-10/h1-8,14,18H,9H2,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBXNQFYDOZLGRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(CC(=O)O)NS(=O)(=O)C2=CC=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClFNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.